Cas no 60717-15-9 ( )

  structure
  structure
Product Name: 
CAS No:60717-15-9
MF:C17H14ClN3O4
MW:359.763762950897
CID:953390
PubChem ID:264667
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4,6-bis(4-methoxyphenoxy)-1,3,5-triazine
    • 2,4-bis(4-methoxyphenoxy)-6-chloro-s-triazine
    • 2-Chlor-4,6-bis-(4-methoxy-phenoxy)-s-triazin
    • 2-chloro-4,6-bis-(4-methoxy-phenoxy)-[1,3,5]triazine
    • 2-chloro-4,6-bis(4'-methoxyphenoxy)-1,3,5-triazine
    • 2-chloro-4,6-di(4'-methoxyphenoxy)-1,3,5-triazine
    • AC1L6CB3
    • AC1Q3SUK
    • AG-J-82318
    • AR-1E0208
    • Chlor-bis-(4-methoxy-phenoxy)-[1,3,5]triazin
    • chloro-bis-(4-methoxy-phenoxy)-[1,3,5]triazine
    • CTK5B2115
    • NSC99852
    • DTXSID80295139
    • SCHEMBL9155278
    • NSC-99852
    • 60717-15-9
    •  
    • Inchi: 1S/C17H14ClN3O4/c1-22-11-3-7-13(8-4-11)24-16-19-15(18)20-17(21-16)25-14-9-5-12(23-2)6-10-14/h3-10H,1-2H3
    • InChI Key: CAHLHZJFJMXPBJ-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=NC(=N1)OC1C=CC(=CC=1)OC)OC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 359.06742
  • Monoisotopic Mass: 359.0672836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.59
  • LogP: 4.12680
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